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Compound of Interest

Compound Name: tert-Butyl chloroacetate

Cat. No.: B093202 Get Quote

An In-depth Technical Guide to the Physical Properties of tert-Butyl Chloroacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butyl chloroacetate (t-BCA), with CAS number 107-59-5, is an important organic

chemical intermediate utilized extensively in the pharmaceutical and chemical industries.[1][2] It

serves as a crucial building block in the synthesis of various products, including non-steroidal

analgesics and the anti-tumor drug 5-fluorouracil.[2] This document provides a comprehensive

overview of the core physical and chemical properties of tert-Butyl chloroacetate, supported

by experimental context and safety data, to assist professionals in its handling, application, and

process development.

Chemical Structure and Identification
The molecular structure of tert-Butyl chloroacetate consists of a tert-butyl group ester-linked

to a chloroacetic acid moiety.[3] This structure imparts specific reactivity and physical

characteristics to the molecule.

Caption: 2D Chemical Structure of tert-Butyl Chloroacetate.

Physicochemical Properties
The physical and chemical properties of tert-Butyl chloroacetate are summarized below.

These values are critical for designing experiments, developing synthetic routes, and ensuring
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safe handling.

General and Physical Properties
Property Value Source(s)

Appearance Clear, colorless to yellow liquid [4][5][6][7][8][9]

Odor
Strong, fruity, ester-like,

camphor-like
[3][4][7][10]

Molecular Formula C₆H₁₁ClO₂ [1][3][5][7][9][11][12][13]

Molecular Weight 150.60 g/mol [3][9][13][14]

Density 1.053 g/mL at 25 °C [5][8][12][14]

Vapor Density 5.19 [5]

Vapor Pressure 2.75 mmHg at 25 °C [15]

Thermal Properties
Property Value Source(s)

Boiling Point 48-49 °C at 11 mmHg [4][8][14][15]

155 °C (at atmospheric

pressure)
[10]

Melting Point No data available [4]

Flash Point 46 °C (114.8 °F - 116 °F) [4][8][10][14][15]

Decomposition Temp. 223 °C [7]

Optical and Solubility Properties
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Property Value Source(s)

Refractive Index 1.4215 - 1.4260 at 20 °C [5][6][8][10][15]

Solubility

Insoluble or slightly soluble in

water (<0.1 g/L at 20 °C).

Soluble in organic solvents like

ethanol, ether, and acetone.

[1][3][5][7][8][16][17]

Experimental Protocols
Accurate determination of physical properties is paramount. While specific instrument

parameters may vary, the following sections outline the standard methodologies for measuring

the key properties of liquid samples like tert-Butyl chloroacetate.

Determination of Boiling Point at Reduced Pressure
The boiling point of tert-Butyl chloroacetate is often reported under reduced pressure to avoid

thermal decomposition.[8]

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure. By reducing the external pressure using a vacuum system, the boiling point

is lowered.

Methodology (Illustrative Workflow):

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. The entire system is

connected to a vacuum pump with a manometer to monitor the pressure.

Sample Preparation: The sample is placed in the round-bottom flask with boiling chips to

ensure smooth boiling.

Procedure:

The system is sealed and the vacuum pump is started to reduce the pressure to the

desired level (e.g., 11 mmHg).
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The flask is gently heated.

The temperature is recorded when the liquid boils and a steady stream of condensate is

observed in the condenser. This temperature is the boiling point at that specific pressure.

Apparatus Setup Measurement

Assemble Distillation
Apparatus

Connect to Vacuum
and Manometer

Add Sample and
Boiling Chips

Reduce Pressure
to Target (11 mmHg) Apply Gentle Heat Record Temperature

at Steady Distillation

Click to download full resolution via product page

Caption: Workflow for determining boiling point under reduced pressure.

Measurement of Density
Principle: Density is the mass of a substance per unit volume (g/mL or g/cm³). It is typically

measured using a pycnometer or a digital density meter.

Methodology (Pycnometer Method):

The empty pycnometer is cleaned, dried, and weighed accurately.

It is then filled with the sample liquid (tert-Butyl chloroacetate), ensuring no air bubbles are

trapped. The temperature is allowed to equilibrate to 25 °C.

The filled pycnometer is weighed again.

The pycnometer is emptied, cleaned, and filled with a reference substance of known density

(e.g., deionized water) at the same temperature, and weighed.

The density of the sample is calculated from the weights and the known density of the

reference substance.

Measurement of Refractive Index
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Principle: The refractive index of a substance is a dimensionless number that describes how

fast light travels through it. It is measured using a refractometer (e.g., an Abbe refractometer).

Methodology:

The refractometer prisms are cleaned.

A few drops of the sample are placed on the lower prism.

The prisms are closed and the instrument's light source is switched on. The temperature is

maintained at 20 °C.

The adjustment knob is used to bring the dividing line between the light and dark fields into

the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale.

Safety and Handling
tert-Butyl chloroacetate is a hazardous chemical and requires strict safety protocols for

handling.[4]

GHS Hazard Information
Pictograms: GHS02 (Flammable), GHS05 (Corrosive), GHS06 (Toxic)[13][16][18]

Signal Word: Danger[13][14][19]

Hazard and Precautionary Statements
A summary of key hazard (H) and precautionary (P) statements is provided below. Users must

consult the full Safety Data Sheet (SDS) before handling.[4][14][19]
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Type Code Statement

Hazard H226
Flammable liquid and vapour.

[14][19]

H302/H312
Harmful if swallowed or in

contact with skin.[14][19]

H331 Toxic if inhaled.[14][19]

H314/H315
Causes severe skin burns and

skin irritation.[19]

H319
Causes serious eye irritation.

[14][19]

Precautionary P210

Keep away from heat, sparks,

open flames, and hot surfaces.

— No smoking.[19]

P261
Avoid breathing

mist/vapors/spray.[19]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[19]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[19]

P403+P235
Store in a well-ventilated

place. Keep cool.[19]

Incompatible Materials: The substance should be kept away from strong oxidizing agents,

strong bases, metals, and strong reducing agents.[4] It is also moisture-sensitive.[10]
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Conclusion
This guide provides essential physical property data and procedural context for tert-Butyl
chloroacetate, tailored for a scientific audience. The compound's flammability, toxicity, and

corrosive nature necessitate careful handling in accordance with established safety protocols.

The compiled data serves as a critical resource for its application in research and development,

particularly within the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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